Cas no 2172445-08-6 (3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}thiane-3-carboxylic acid)

• Product Name: 3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}thiane-3-carboxylic acid
• CAS No: 2172445-08-6
• MF: C₁₄H₂₃NO₅S
• MW: 317.401123285294
• CID: 6200209
• PubChem ID: 165807719
• Update Time: 2025-10-28

3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}thiane-3-carboxylic acid
• EN300-1629890
• 2172445-08-6
• 3-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}thiane-3-carboxylic acid

• Inchi： 1S/C14H23NO5S/c1-12(2,3)20-11(18)15-7-14(19,8-15)13(10(16)17)5-4-6-21-9-13/h19H,4-9H2,1-3H3,(H,16,17)
• InChI Key： KLKJRPUPVVCHSF-UHFFFAOYSA-N
• SMILES： S1CCCC(C(=O)O)(C1)C1(CN(C(=O)OC(C)(C)C)C1)O

Computed Properties

• Exact Mass: 317.12969401g/mol
• Monoisotopic Mass: 317.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų

Additional information on 3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}thiane-3-carboxylic acid

Professional Introduction to Compound with CAS No. 2172445-08-6 and Product Name: 3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}thiane-3-carboxylic acid

The compound identified by the CAS number 2172445-08-6 and the product name 3-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}thiane-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the context of addressing complex biological pathways. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure is the azetidinone moiety, a heterocyclic ring system that is well-documented for its role in various pharmacological applications. The presence of a hydroxyl group at the 3-position of the azetidinone ring enhances its reactivity, making it a versatile scaffold for further chemical modifications. This characteristic is particularly valuable in medicinal chemistry, where such functional groups are often utilized to modulate binding interactions with biological targets.

The thiane group appended to the azetidinone ring introduces an additional layer of complexity, influencing both the electronic and steric properties of the molecule. Thiane-based structures have garnered attention in recent years due to their ability to engage in specific interactions with biological receptors, often leading to improved pharmacokinetic profiles. The carboxylic acid functionality at the 3-position further extends the potential for derivatization, allowing for the creation of esters, amides, or other pharmacologically relevant derivatives.

The tert-butoxy carbonyl (Boc) group at the 1-position serves as an essential protecting group, commonly employed in peptide synthesis and other organic transformations to prevent unwanted side reactions. This protective strategy ensures that the reactive hydroxyl group remains available for subsequent functionalization, enabling precise control over the molecule's chemical destiny during synthetic protocols.

Recent advancements in computational chemistry have highlighted the importance of understanding molecular interactions at a quantum mechanical level. Studies utilizing molecular dynamics simulations and quantum mechanical calculations have demonstrated that compounds featuring azetidinone and thiane moieties can exhibit favorable binding affinities with various biological targets. These computational insights have guided experimental efforts, leading to more efficient synthetic routes and improved drug-like properties.

In clinical research, derivatives of azetidinone-based structures have shown promise in treating a range of therapeutic conditions, including inflammatory diseases and infectious disorders. The unique combination of functional groups in this compound suggests potential applications in modulating enzyme activity or interfering with pathogenic mechanisms. For instance, modifications to the thiane moiety have been explored as a strategy to enhance membrane permeability, improving bioavailability and therapeutic efficacy.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yields and purity. Key synthetic steps include cyclization reactions to form the azetidinone core, followed by selective functionalization at multiple positions. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving scalability. These innovations are critical for transitioning promising candidates from laboratory research to industrial production.

From a regulatory perspective, compounds like this one must undergo rigorous testing to meet safety and efficacy standards before entering clinical trials. Preclinical studies using cell-based assays and animal models are essential for evaluating potential side effects and therapeutic benefits. The structural features of this molecule make it an attractive candidate for further investigation, given its potential to interact with multiple biological pathways simultaneously.

The role of computational modeling has become increasingly prominent in modern drug discovery pipelines. Machine learning algorithms trained on large datasets of known drug-target interactions can predict new binding modes for candidate compounds like this one. These predictions guide experimental design, reducing the time and resources required for hit identification and lead optimization.

Future research directions may explore derivatization strategies aimed at enhancing specific pharmacological properties. For example, modifications to the thiane group could be investigated to improve solubility or target specificity, while alterations to the Boc protecting group might enable alternative synthetic pathways. Such modifications would be informed by both experimental data and computational predictions.

The broader impact of this compound on pharmaceutical development underscores its significance as a building block for novel therapeutics. By leveraging advances in synthetic chemistry, computational modeling, and biophysical studies, researchers can harness its potential to address unmet medical needs across various disease areas.